1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine

• IUPAC Name: 1-(2-bromo-4-chlorophenyl)sulfonylpiperidine
• InChI: InChI=1S/C11H13BrClNO2S/c12-10-8-9(13)4-5-11(10)17(15,16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key: WBOLWSACURXERW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C11H13BrClNO2S
• Molecular Weight: 338.65 g/mol

Description

1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine, also known as BCPS, is a chemical compound that has been widely used in scientific research due to its unique properties. BCPS is a sulfonamide derivative that has a piperidine ring attached to it. The compound has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, as well as its potential applications in research.

Mechanism of Action

The mechanism of action of 1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine is not fully understood, but it is believed to involve the inhibition of certain enzymes. Studies have shown that this compound can inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit the activity of other enzymes, such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of carbonic anhydrase, which can lead to changes in acid-base balance in the body. This compound has also been shown to have inhibitory effects on acetylcholinesterase and butyrylcholinesterase, which can affect neurotransmitter function in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine in lab experiments is its ability to inhibit the activity of certain enzymes, making it useful in enzyme assays. This compound is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine. One area of research could focus on further elucidating the compound's mechanism of action, which could lead to the development of new drugs that target specific enzymes. Another area of research could focus on the synthesis of new compounds that are derivatives of this compound, which could have unique properties and potential applications in research. Additionally, further studies could investigate the potential use of this compound in the treatment of various diseases, such as cancer and neurological disorders.
Conclusion:
In conclusion, this compound is a sulfonamide derivative that has been widely used in scientific research due to its unique properties. The compound has been shown to have inhibitory effects on certain enzymes, making it useful in enzyme assays. This compound has also been used as a reagent in the synthesis of other compounds, such as sulfonamides and piperidine derivatives. Further research is needed to fully understand the compound's mechanism of action and potential applications in research.

Synthesis Methods

The synthesis of 1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine involves the reaction of 2-bromo-4-chlorobenzenesulfonyl chloride with piperidine in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with a base to yield the final product. The synthesis of this compound is relatively simple and can be carried out using standard laboratory techniques.

Scientific Research Applications

1-[(2-bromo-4-chlorophenyl)sulfonyl]piperidine has been used in various scientific research applications due to its unique properties. The compound has been shown to have inhibitory effects on certain enzymes, making it useful in enzyme assays. This compound has also been used as a reagent in the synthesis of other compounds, such as sulfonamides and piperidine derivatives.